Cas no 2742660-18-8 (6-(Chloromethyl)-3,4-dimethylpyridazine)

• Product Name: 6-(Chloromethyl)-3,4-dimethylpyridazine
• CAS No: 2742660-18-8
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 5928833
• PubChem ID: 165664522
• Update Time: 2025-05-19

6-(Chloromethyl)-3,4-dimethylpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(chloromethyl)-3,4-dimethylpyridazine
• 2742660-18-8
• EN300-7539158
• 6-(Chloromethyl)-3,4-dimethylpyridazine

• Inchi： 1S/C7H9ClN2/c1-5-3-7(4-8)10-9-6(5)2/h3H,4H2,1-2H3
• InChI Key： WTLDAKYFRDKKDS-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=C(C)N=N1

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.8Ų

Additional information on 6-(Chloromethyl)-3,4-dimethylpyridazine

Comprehensive Overview of 6-(Chloromethyl)-3,4-dimethylpyridazine (CAS No. 2742660-18-8)

6-(Chloromethyl)-3,4-dimethylpyridazine (CAS No. 2742660-18-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their versatile applications in drug discovery and material science. With its unique molecular structure featuring a chloromethyl group at the 6-position and methyl substituents at the 3- and 4-positions, this compound serves as a valuable intermediate in synthetic chemistry.

The growing interest in 6-(Chloromethyl)-3,4-dimethylpyridazine is driven by its potential role in the development of novel bioactive molecules. Researchers are particularly intrigued by its utility in constructing pyridazine-based scaffolds, which are increasingly explored for their pharmacological properties. Recent studies highlight its relevance in targeting enzymes and receptors associated with inflammatory and metabolic disorders, aligning with the current trend of precision medicine and small-molecule therapeutics.

From a synthetic perspective, the chloromethyl moiety in 6-(Chloromethyl)-3,4-dimethylpyridazine offers a reactive handle for further functionalization, making it a versatile building block. This characteristic is especially valuable in click chemistry and cross-coupling reactions, which are widely employed in modern drug design. Its compatibility with palladium-catalyzed transformations, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its appeal to medicinal chemists.

In the context of green chemistry, the compound’s potential for sustainable synthesis is being investigated. With the pharmaceutical industry’s shift toward eco-friendly processes, researchers are exploring catalytic methods to optimize the production of 6-(Chloromethyl)-3,4-dimethylpyridazine while minimizing waste. This aligns with broader efforts to reduce the environmental footprint of chemical manufacturing, a topic frequently searched in academic and industrial circles.

The compound’s physicochemical properties, including its solubility and stability, are also under scrutiny. Understanding these parameters is critical for its application in formulation development, particularly in drug delivery systems. Recent advancements in computational chemistry have enabled predictive modeling of its behavior, addressing common queries about its compatibility with excipients and solvents.

Beyond pharmaceuticals, 6-(Chloromethyl)-3,4-dimethylpyridazine has potential applications in agrochemicals. Its structural features are being evaluated for designing next-generation herbicides and pesticides, reflecting the agricultural sector’s demand for safer and more efficient crop protection agents. This intersection of chemistry and agriculture resonates with trending searches on sustainable farming and green pesticides.

Quality control and analytical characterization of 6-(Chloromethyl)-3,4-dimethylpyridazine are essential for its commercial adoption. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. These methods are frequently discussed in forums and publications, underscoring the importance of analytical validation in chemical research.

In summary, 6-(Chloromethyl)-3,4-dimethylpyridazine (CAS No. 2742660-18-8) represents a promising compound with multifaceted applications. Its relevance to drug discovery, green chemistry, and agrochemical innovation positions it as a subject of ongoing scientific inquiry. As research progresses, this compound is likely to play a pivotal role in addressing contemporary challenges in health and sustainability.